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Compound of Interest

(S)-(+)-1-(2-Chlorophenyl)-1,2-
Compound Name:
ethanediol

Cat. No.: B161828

In-Depth Technical Guide: (S)-(+)-1-(2-
Chlorophenyl)-1,2-ethanediol

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides core information regarding the physicochemical properties of (S)-

(+)-1-(2-Chlorophenyl)-1,2-ethanediol, a compound of interest in synthetic chemistry and
pharmaceutical research.

Physicochemical Properties

The fundamental molecular attributes of (S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol are
summarized below.

Property Value Citations
Molecular Formula CsHoClO2 [1112113114]
Molecular Weight 172.61 g/mol [L1[2113]1[5]
Linear Formula CICeH4CH(OH)CH20H

CAS Number 133082-13-0 [1]
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Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the synthesis or use of (S)-(+)-1-(2-Chlorophenyl)-1,2-
ethanediol are beyond the scope of this specific guide. Similarly, as a chemical compound, it
does not inherently possess biological signaling pathways. Researchers are encouraged to
consult peer-reviewed literature for specific applications and experimental designs.

Logical Relationships

The relationship between the molecular formula and molecular weight is a fundamental
chemical principle. The molecular weight is derived from the sum of the atomic weights of all
atoms in the molecular formula.

Calculation based on
Molecular Formula atomic weights > Molecular Weight
(CsHoClO2) (172.61 g/mol)

Click to download full resolution via product page

Caption: Derivation of Molecular Weight from Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(S)-(+)-1-(2-Chlorophenyl)-1,2-ethanediol molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161828#s-1-2-chlorophenyl-1-2-ethanediol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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